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Compound of Interest

Compound Name: 2-Bromoacetamide

Cat. No.: B1266107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-bromoacetamide, a versatile reagent with

significant applications in organic synthesis and chemical biology. It details the compound's

chemical and physical properties, structure, reactivity, and key experimental protocols, serving

as a critical resource for professionals in research and drug development.

Chemical Identity and Structure
2-Bromoacetamide, also known as α-bromoacetamide, is a halogenated amide compound. Its

structure consists of an acetamide backbone with a bromine atom substituted at the alpha-

carbon position. This bromine atom is a good leaving group, making the adjacent carbon highly

electrophilic and rendering the molecule a potent alkylating agent.

The fundamental structural and identifying information for 2-bromoacetamide is summarized

below.
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Identifier Value

IUPAC Name 2-bromoacetamide[1][2][3]

Synonyms Bromoacetamide, Acetamide, 2-bromo-[1][2]

CAS Number 683-57-8[1][4][5][6]

Molecular Formula C₂H₄BrNO[1][3][7][8]

Molecular Weight 137.96 g/mol [5][6][7]

SMILES NC(=O)CBr[5][6]

InChI
InChI=1S/C2H4BrNO/c3-1-2(4)5/h1H2,(H2,4,5)

[1][2][5][6][8]

InChIKey
JUIKUQOUMZUFQT-UHFFFAOYSA-N[1][2][5]

[6][8]

The crystal structure of 2-bromoacetamide has been determined to be a monoclinic space

group (P2₁/c).[9] The molecules are nearly planar and form a ladder-type network through N—

H⋯O hydrogen bonds.[9]

Physicochemical and Spectroscopic Properties
2-Bromoacetamide is a white to faintly beige crystalline solid at room temperature.[4][10][11]

Its key physical and spectroscopic properties are crucial for its handling, characterization, and

application in experimental settings.

Table of Physical Properties:
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Property Value

Appearance
White to light yellow or faintly beige crystalline

solid[4][10][11]

Melting Point 87-91 °C[4][5][6][7][10]

Purity Typically >98%[4]

Stability
Unstable to light and heat due to the presence

of active bromine[11]

Table of Spectroscopic Data:

Spectrum Type Data Details

¹H NMR

(500 MHz, DMSO-d₆, 298 K), δ: 3.81 (s, 2H,

CH₂), 7.29 (br, 1H, NH), 7.66 (br, 1H, NH)

ppm[9]

¹³C NMR
(125 MHz, DMSO-d₆, 298 K), δ: 29.63 (CH₂),

167.92 (C=O) ppm[9]

Mass Spec (ESI)
m/z calculated for C₂H₄BrNONa: 159.94 [M +

Na]⁺, found 159.94[9]

Mass Spec (GC-MS) Top m/z peaks at 44, 30, and 42[2]

IR Spectrum
Data available from NIST/EPA Gas-Phase

Infrared Database and other sources[1][2]

Chemical Reactivity and Applications
The reactivity of 2-bromoacetamide is dominated by the electrophilic nature of the α-carbon,

making it a valuable reagent for nucleophilic substitution reactions.[12] This property is

harnessed in both organic synthesis and biochemical studies.

Key Applications:
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Organic Synthesis Intermediate: It serves as a precursor for synthesizing a wide range of

acetyl amide derivatives.[11][12] For example, it reacts with nucleophiles like phenols to form

aryloxyacetamides or can be used in photocatalytic methods to create complex heterocyclic

structures like γ-lactams.[12]

Enzyme Inhibition and Mechanistic Studies: In chemical biology, 2-bromoacetamide is

widely used as an alkylating agent to covalently modify nucleophilic amino acid residues,

primarily cysteine and histidine, within proteins.[12] This irreversible modification is a

powerful tool for:

Probing Active Sites: By inactivating an enzyme, it helps to identify critical residues

involved in catalysis.[12]

Elucidating Mechanisms: It has been used to study enzymes such as alcohol

dehydrogenase and arylamine N-acetyltransferase 2 (NAT2).[11][12] In one study, mass

spectrometry confirmed that 2-bromoacetamide inactivates NAT2 by specifically

alkylating the active site residue Cysteine-68.[12]
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Caption: Mechanism of irreversible enzyme inhibition by 2-bromoacetamide.

Experimental Protocols
Detailed methodologies are essential for the safe and effective use of 2-bromoacetamide. The

following protocols provide guidance on its synthesis, purification, and characterization.

A. Synthesis of 2-Bromoacetamide
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This protocol is adapted from methods involving the bromination of acetic acid followed by

amination.[13]

Objective: To synthesize 2-bromoacetamide from bromoacetyl bromide and ammonia.

Materials: Bromoacetyl bromide, aqueous ammonia (25-28%), chloroform, anhydrous

sodium sulfate, silica gel.

Procedure:

In a three-necked flask equipped with a dropping funnel and a mechanical stirrer, dissolve

the starting material (e.g., bromoacetyl bromide, the product of acetic acid bromination) in

chloroform.

Cool the reaction vessel to between -20°C and -10°C using an appropriate cooling bath

(e.g., acetone/dry ice).

Slowly add the aqueous ammonia solution dropwise to the chloroform solution while

maintaining the low temperature and stirring vigorously. The reaction is exothermic and

careful temperature control is crucial.

After the addition is complete, allow the reaction to stir at -10°C for 4-6 hours.

Upon completion, allow the mixture to warm to room temperature. Wash the reaction

mixture with a dilute base solution (e.g., 0.1 N NaOH) to remove any unreacted acidic

species, followed by water.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the solution and remove the solvent (chloroform) under reduced pressure using a

rotary evaporator.

The resulting crude 2-bromoacetamide can be purified by silica gel column

chromatography.
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Caption: General workflow for the synthesis of 2-bromoacetamide.
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B. Purification by Recrystallization

Objective: To purify crude 2-bromoacetamide.

Materials: Crude 2-bromoacetamide, petroleum ether (boiling range 40-60 °C).

Procedure:

Dissolve the crude 2-bromoacetamide in a minimal amount of hot petroleum ether.

Once fully dissolved, allow the solution to cool slowly to room temperature.

As the solution cools, pure crystals of 2-bromoacetamide will form.

For maximum yield, place the flask in an ice bath for 30 minutes to complete the

crystallization process.

Collect the crystals by vacuum filtration, washing them with a small amount of cold

petroleum ether.

Dry the crystals in a desiccator or a vacuum oven at low heat to remove residual solvent.

The melting point of the purified crystals should be sharp, around 91 °C.[9][13]

C. Characterization by NMR Spectroscopy

Objective: To confirm the structure and purity of the synthesized 2-bromoacetamide.

Materials: Purified 2-bromoacetamide, DMSO-d₆, NMR tube.

Procedure:

Prepare a sample by dissolving approximately 5-10 mg of the purified compound in ~0.6

mL of DMSO-d₆ in a standard 5 mm NMR tube.

Acquire ¹H and ¹³C NMR spectra using a suitable NMR spectrometer (e.g., 500 MHz).

Process the spectra and compare the chemical shifts (δ) with known literature values to

confirm the identity of the compound.[9]
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Safety and Handling
2-Bromoacetamide is a hazardous chemical and must be handled with appropriate safety

precautions.

Toxicity: It is toxic if swallowed and moderately toxic by skin contact.[10][14][15]

Corrosivity: It causes severe skin burns and eye damage.[4][5][14][15]

Handling:

Work in a well-ventilated area or a chemical fume hood.[14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[4][14][15]

Avoid breathing dust. Use a respirator if ventilation is inadequate.[4][14]

Wash hands thoroughly after handling.[14][15]

Storage: Store in a cool, dry place away from light, in a tightly sealed container.[16] It should

be stored locked up in an area designated for toxic materials.[4][5][15]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek urgent

medical attention.[14][15]

Skin: Wash off immediately with soap and plenty of water, removing all contaminated

clothing. Seek medical attention.[14][15]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[4][15]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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